molecular formula C23H28N2O3 B2999921 N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylbenzamide CAS No. 921834-25-5

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylbenzamide

Cat. No. B2999921
CAS RN: 921834-25-5
M. Wt: 380.488
InChI Key: JDHQQQBJHVPKHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylbenzamide” is a complex organic compound. It contains a benzoxazepine ring, which is a type of heterocyclic compound . The molecule also has isobutyl, dimethyl, and benzamide functional groups .


Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of the benzoxazepine ring and various functional groups. The benzoxazepine ring is a seven-membered ring with one oxygen and one nitrogen atom . The isobutyl and dimethyl groups are alkyl groups, and the benzamide group consists of a benzene ring attached to an amide group .


Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the reactivity of its functional groups. For instance, the benzamide group might undergo hydrolysis to form a carboxylic acid and an amine. The benzoxazepine ring might participate in electrophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polar amide group and the nonpolar alkyl groups .

Scientific Research Applications

Novel Compound Synthesis and Applications

Polymeric and Solid Lipid Nanoparticles for Agricultural Applications

Research on carbendazim and tebuconazole encapsulated in nanoparticles highlights advancements in agricultural applications, showcasing how nanotechnology can improve the delivery and efficacy of fungicides, with implications for reduced environmental toxicity and enhanced disease control in plants (Campos et al., 2015).

Enantioselective Synthesis of Metabolites

A study focusing on the enantioselective synthesis of OPC-31260 metabolites through lipase-catalyzed transesterification underlines the significance of stereochemistry in drug metabolism and pharmacological activity, offering pathways for synthesizing optically active pharmaceuticals (Matsubara et al., 2000).

Serotonin-3 Receptor Antagonists Development

This research explores the structure-activity relationships of compounds as potent serotonin-3 receptor antagonists, providing insights into the development of new treatments for conditions influenced by the serotonin system (Harada et al., 1995).

Benzimidazole Fused-1,4-Oxazepines for NLO Applications

A study on benzimidazole-tethered oxazepine hybrids, exploring their synthesis, molecular structure, and potential nonlinear optical (NLO) properties, demonstrates the intersection of organic chemistry and materials science for developing new materials with electronic and photonic applications (Almansour et al., 2016).

properties

IUPAC Name

N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-methylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H28N2O3/c1-15(2)13-25-19-11-10-17(12-20(19)28-14-23(4,5)22(25)27)24-21(26)18-9-7-6-8-16(18)3/h6-12,15H,13-14H2,1-5H3,(H,24,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JDHQQQBJHVPKHE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H28N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.